Cas no 165108-09-8 (22,23-Didehydro Selamectin)

• Product Name: 22,23-Didehydro Selamectin
• CAS No: 165108-09-8
• MF: C₄₃H₆₁NO₁₁
• MW: 767.9445540905
• CID: 2085808
• Update Time: 2025-07-17

22,23-Didehydro Selamectin Chemical and Physical Properties

Names and Identifiers

• 22,23-Didehydro Selamectin
• Selamectin Impurity B
• (5Z,25R)-25-cyclohexyl-4''-O-de(2,6-dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl)-5-demethoxy-25-de(1-methylpropyl)-5-hydroxyiminoavermectin A1a

• Inchi： 1S/C43H61NO11/c1-24-11-10-14-30-23-50-40-36(44-48)27(4)19-33(43(30,40)47)41(46)52-32-20-31(16-15-25(2)38(24)53-35-21-34(49-6)37(45)28(5)51-35)54-42(22-32)18-17-26(3)39(55-42)29-12-8-7-9-13-29/h10-11,14-15,17-19,24,26,28-29,31-35,37-40,45,47-48H,7-9,12-13,16,20-23H2,1-6H3/b11-10+,25-15+,30-14+,44-36?/t24-,26-,28-,31+,32-,33-,34-,35-,37-,38-,39-,40+,42+,43+/m0/s1
• InChI Key： GATKGOZXXRVNJY-PBTBINGESA-N
• SMILES： O1[C@]2(C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@@]1([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C([H])([H])[C@]1([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])=C(C([H])([H])[H])[C@]([H])([C@@]([H])(C([H])([H])[H])C([H])=C([H])C([H])=C3C([H])([H])O[C@]4([H])C(C(C([H])([H])[H])=C([H])[C@@]([H])(C(=O)O1)[C@@]43O[H])=NO[H])O[C@@]1([H])C([H])([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])O2 |c:47,62,66|

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on 22,23-Didehydro Selamectin

Research Brief on 22,23-Didehydro Selamectin (CAS: 165108-09-8): Recent Advances and Applications

22,23-Didehydro Selamectin (CAS: 165108-09-8) is a semi-synthetic derivative of selamectin, a well-known macrocyclic lactone belonging to the avermectin class. This compound has garnered significant attention in recent years due to its potent antiparasitic activity and potential applications in veterinary and human medicine. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring novel therapeutic applications.

A key area of research has been the investigation of 22,23-Didehydro Selamectin's efficacy against resistant parasite strains. Studies have demonstrated that this compound exhibits enhanced binding affinity to glutamate-gated chloride channels (GluCls) in parasites, leading to improved paralysis and mortality rates compared to its parent compound. This makes it a promising candidate for addressing the growing issue of antiparasitic resistance in livestock and companion animals.

Recent synthetic chemistry advancements have enabled more efficient production of 22,23-Didehydro Selamectin, with improved yields and purity. Researchers have developed novel catalytic methods for the selective dehydrogenation of selamectin, which has significantly reduced production costs and environmental impact. These developments are crucial for scaling up production and making the compound more accessible for widespread use.

In addition to its veterinary applications, emerging research suggests potential uses of 22,23-Didehydro Selamectin in human medicine. Preliminary studies have shown activity against certain human parasitic infections, including strongyloidiasis and scabies. Furthermore, its unique chemical structure has sparked interest in drug repurposing efforts, with investigations underway for potential anticancer and anti-inflammatory properties.

The safety profile of 22,23-Didehydro Selamectin has been extensively studied in recent years. While it maintains the favorable safety margin characteristic of avermectins, researchers have identified specific pharmacokinetic differences from selamectin that may influence dosing regimens. These findings are particularly important for developing optimized formulations for different animal species and potential human applications.

Looking forward, the research community anticipates several promising directions for 22,23-Didehydro Selamectin. These include the development of novel combination therapies to combat multi-drug resistant parasites, exploration of its mechanism of action at the molecular level, and investigation of its potential in addressing emerging parasitic diseases. The compound's unique properties position it as a valuable tool in the ongoing battle against parasitic infections across multiple species.